1-[(4-Nitrophenoxy)methyl]-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-[(4-nitrophenoxy)methyl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C11H9N3O5/c15-11(16)10-5-6-13(12-10)7-19-9-3-1-8(2-4-9)14(17)18/h1-6H,7H2,(H,15,16)
• InChI Key: LCPFWRACPMSKTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OCN2C=CC(=N2)C(=O)O
• Molecular Formula: C11H9N3O5
• Molecular Weight: 263.21 g/mol

Description

The compound “1-[(4-Nitrophenoxy)methyl]-1H-pyrazole-3-carboxylic acid” is a complex organic molecule that contains several functional groups. It has a pyrazole ring, which is a five-membered ring with two nitrogen atoms. Attached to this ring is a carboxylic acid group, which is a common functional group in biochemistry and organic chemistry. The molecule also contains a nitro group attached to a phenyl ring, which is an aromatic ring commonly found in many organic compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Pyrazole compounds can be synthesized from α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. The nitro group could be introduced through a nitration reaction, and the carboxylic acid group could be formed through an oxidation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrazole ring, phenyl ring, and carboxylic acid group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions due to the presence of several reactive functional groups. The carboxylic acid group could undergo reactions such as esterification or amide formation. The nitro group could participate in reduction reactions to form amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the presence of the carboxylic acid group could make the compound acidic, and the nitro group could contribute to the compound’s reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on several factors, including its reactivity and the specific functional groups present in the molecule. For example, compounds containing nitro groups can be explosive under certain conditions.

Future Directions

The future directions for research on this compound could include exploring its potential uses in medicine or industry, investigating its reactivity and physical properties in more detail, and developing more efficient methods for its synthesis.